3-Butyn-1-ol, 4-(1H-pyrrol-1-yl)-(9CI)
Catalog No.
S1498150
CAS No.
175352-08-6
M.F
C8H9NO
M. Wt
135.16 g/mol
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CAS Number
175352-08-6
Product Name
3-Butyn-1-ol, 4-(1H-pyrrol-1-yl)-(9CI)
IUPAC Name
4-pyrrol-1-ylbut-3-yn-1-ol
Molecular Formula
C8H9NO
Molecular Weight
135.16 g/mol
InChI
InChI=1S/C8H9NO/c10-8-4-3-7-9-5-1-2-6-9/h1-2,5-6,10H,4,8H2
InChI Key
HYJQYICMDUJMLF-UHFFFAOYSA-N
SMILES
C1=CN(C=C1)C#CCCO
Synonyms
3-Butyn-1-ol, 4-(1H-pyrrol-1-yl)- (9CI)
Canonical SMILES
C1=CN(C=C1)C#CCCO
Molecular Composition
The compound has the molecular formula C₈H₉NO and a molecular weight of 135.16 g/mol. Key structural elements include:
- A terminal alkyne group (-C≡CH) at position 3 of the butynol chain.
- A pyrrole ring (1H-pyrrol-1-yl) substituted at position 4 of the butynol backbone.
Table 1: Key Structural Descriptors
| Property | Value | Source |
|---|---|---|
| Bond Types | 19 total (10 non-H, 1 triple) | |
| Aromatic Bonds | 5 (pyrrole ring) | |
| Rotatable Bonds | 1 (butynol chain) |
Spectroscopic Characterization
XLogP3
0.9
Wikipedia
4-(1H-Pyrrol-1-yl)but-3-yn-1-ol
Dates
Last modified: 07-17-2023
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